Cas no 844901-48-0 (2(1H)-Isoquinolinecarboxamide, N-(2-cyanophenyl)-3,4-dihydro-)

844901-48-0 structure
Product name:2(1H)-Isoquinolinecarboxamide, N-(2-cyanophenyl)-3,4-dihydro-
CAS No:844901-48-0
MF:C17H15N3O
MW:277.320503473282
CID:1823513
2(1H)-Isoquinolinecarboxamide, N-(2-cyanophenyl)-3,4-dihydro- Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Isoquinolinecarboxamide, N-(2-cyanophenyl)-3,4-dihydro-
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- Inchi: 1S/C17H15N3O/c18-11-14-6-3-4-8-16(14)19-17(21)20-10-9-13-5-1-2-7-15(13)12-20/h1-8H,9-10,12H2,(H,19,21)
- InChI Key: NZTGTSKWOQMAPS-UHFFFAOYSA-N
- SMILES: C1C2=C(C=CC=C2)CCN1C(NC1=CC=CC=C1C#N)=O
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 548.9±50.0 °C(Predicted)
- pka: 11.53±0.70(Predicted)
2(1H)-Isoquinolinecarboxamide, N-(2-cyanophenyl)-3,4-dihydro- Related Literature
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Ahalya Behera,Saroj K. Rout,Srimanta Guin,Bhisma K. Patel RSC Adv., 2014,4, 55115-55118
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